Cas no 1333-68-2 (D-Glucitol monooleate)

• Product Name: D-Glucitol monooleate
• CAS No: 1333-68-2
• MF: C₂₄H₄₆O₇
• MW: 446.617848873138
• CID: 169759
• PubChem ID: 6436309
• Update Time: 2025-04-19

D-Glucitol monooleate Chemical and Physical Properties

Names and Identifiers

• D-Glucitol monooleate
• [(2S,3R,4R,5R)-2,3,4,5,6-pentahydroxyhexyl] (Z)-octadec-9-enoate
• AC1O5LEQ
• D-Glucitol, mono-(9Z)-9-octadecenoate
• D-Glucitol, mono-9-octadecenoate, (Z)-
• EINECS 215-602-0
• mono-9-octadecenoate, (z)-d-glucito
• Sorbitol monooleate
• mono-9-octadecenoate, (Z)-D-Glucitol
• Q4428993
• UNII-658271J00C
• 1333-68-2
• 658271J00C
• D-Glucitol 6-oleate
• UNII-L4642F39YQ
• SCHEMBL41613
• Sorbitol 6-monooleate
• NS00020145
• Sorbitol 6-oleate
• D-Glucitol, 6-(9-octadecenoate), (Z)-
• 143615-26-3
• D-Glucitol, 6-(9Z)-9-octadecenoate
• L4642F39YQ
• D-Glucitol,mono-9-octadecenoate,(Z)-

• Inchi： 1S/C24H46O7/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22(28)31-19-21(27)24(30)23(29)20(26)18-25/h9-10,20-21,23-27,29-30H,2-8,11-19H2,1H3/b10-9-/t20-,21+,23-,24-/m1/s1
• InChI Key： WERKSKAQRVDLDW-ANOHMWSOSA-N
• SMILES： O[C@H]([C@H](COC(CCCCCCC/C=C\CCCCCCCC)=O)O)[C@@H]([C@@H](CO)O)O

Computed Properties

• Exact Mass: 446.324
• Monoisotopic Mass: 446.324
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 22
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 127A^2
• XLogP3: 4.4

Experimental Properties

• Density: 1.087
• Boiling Point: 624.1°Cat760mmHg
• Flash Point: 200.7°C
• Refractive Index: 1.508
• PSA: 127.45000
• LogP: 3.00300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols